Naringenin chalcone
Naringenin chalcone
2',4,4',6'-tetrahydroxychalcone is a member of the class of chalcones that is trans-chalcone substituted by hydroxy groups at positions 2' ,4, 4', and 6' respectively. It has a role as a metabolite, an anti-allergic agent and an anti-inflammatory agent. It is a polyphenol, a member of (E)-2'-hydroxy-chalcones and a member of chalcones. It is functionally related to a trans-chalcone.
Naringenin chalcone is a natural product found in Humulus lupulus, Populus szechuanica, and other organisms with data available.
Naringenin chalcone is a natural product found in Humulus lupulus, Populus szechuanica, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
73692-50-9
VCID:
VC21185698
InChI:
InChI=1S/C15H12O5/c16-10-4-1-9(2-5-10)3-6-12(18)15-13(19)7-11(17)8-14(15)20/h1-8,16-17,19-20H/b6-3+
SMILES:
C1=CC(=CC=C1C=CC(=O)C2=C(C=C(C=C2O)O)O)O
Molecular Formula:
C15H12O5
Molecular Weight:
272.25 g/mol
Naringenin chalcone
CAS No.: 73692-50-9
Cat. No.: VC21185698
Molecular Formula: C15H12O5
Molecular Weight: 272.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2',4,4',6'-tetrahydroxychalcone is a member of the class of chalcones that is trans-chalcone substituted by hydroxy groups at positions 2' ,4, 4', and 6' respectively. It has a role as a metabolite, an anti-allergic agent and an anti-inflammatory agent. It is a polyphenol, a member of (E)-2'-hydroxy-chalcones and a member of chalcones. It is functionally related to a trans-chalcone. Naringenin chalcone is a natural product found in Humulus lupulus, Populus szechuanica, and other organisms with data available. |
|---|---|
| CAS No. | 73692-50-9 |
| Molecular Formula | C15H12O5 |
| Molecular Weight | 272.25 g/mol |
| IUPAC Name | (E)-3-(4-hydroxyphenyl)-1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one |
| Standard InChI | InChI=1S/C15H12O5/c16-10-4-1-9(2-5-10)3-6-12(18)15-13(19)7-11(17)8-14(15)20/h1-8,16-17,19-20H/b6-3+ |
| Standard InChI Key | YQHMWTPYORBCMF-ZZXKWVIFSA-N |
| Isomeric SMILES | C1=CC(=CC=C1/C=C/C(=O)C2=C(C=C(C=C2O)O)O)O |
| SMILES | C1=CC(=CC=C1C=CC(=O)C2=C(C=C(C=C2O)O)O)O |
| Canonical SMILES | C1=CC(=CC=C1C=CC(=O)C2=C(C=C(C=C2O)O)O)O |
| Melting Point | 184 °C |
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